Cas no 2680812-24-0 (1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid
• CAS No: 2680812-24-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5649949
• PubChem ID: 165920366
• Update Time: 2025-06-08

1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680812-24-0
• 1-acetyl-3-phenylpyrrolidine-3-carboxylic acid
• EN300-28275814
• 1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-10(15)14-8-7-13(9-14,12(16)17)11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,16,17)
• InChI Key： NPWRUWZLQMKSST-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid

1-Acetyl-3-phenylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid, identified by the CAS number 2680812-24-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse applications in drug discovery and organic synthesis. The structure of this compound features a pyrrolidine ring substituted with an acetyl group and a phenyl group, along with a carboxylic acid moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the development of bioactive molecules. The unique combination of structural elements in 1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid allows for extensive functionalization, enabling researchers to explore its potential as a lead compound in drug design. For instance, the phenyl group introduces aromaticity, which can enhance the molecule's stability and bioavailability, while the acetyl group provides additional sites for chemical reactions.

In terms of synthesis, this compound can be prepared through various methods, including but not limited to, the Gabriel synthesis or through cyclization reactions involving amino acids. The choice of synthetic pathway depends on the desired scale of production and the specific requirements of downstream applications. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and reducing environmental impact.

The biological activity of 1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid has been a subject of recent investigations. Studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate enzyme activity has been explored, highlighting its potential role in enzyme inhibition studies.

In the context of drug discovery, this compound serves as a valuable starting material for generating libraries of structurally diverse compounds. The presence of both acetyl and phenyl groups provides ample opportunities for substitution and functionalization, enabling researchers to tailor its properties for specific biological targets. Furthermore, its carboxylic acid moiety allows for easy conversion into amides or esters, expanding its utility in medicinal chemistry.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with various biological targets, providing insights into its mechanism of action. These computational approaches have also facilitated the design of analogs with improved pharmacokinetic profiles.

In conclusion, 1-Acetyl-3-phenylpyrrolidine-3-carboxylic acid is a versatile and intriguing molecule with vast potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthetic and computational methodologies, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and related fields.